Cas no 303776-22-9 (N'-Phenyl-1H-1,2,3-benzotriazole-1-carbohydrazide)

• Product Name: N'-Phenyl-1H-1,2,3-benzotriazole-1-carbohydrazide
• CAS No: 303776-22-9
• MF: C₁₃H₁₁N₅O
• MW: 253.259341478348
• CID: 4644602
• Update Time: 2025-05-24

N'-Phenyl-1H-1,2,3-benzotriazole-1-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N''-Phenyl-1H-1,2,3-benzotriazole-1-carbohydrazide
• N'-Phenyl-1H-1,2,3-benzotriazole-1-carbohydrazide

• Inchi： 1S/C13H11N5O/c19-13(16-14-10-6-2-1-3-7-10)18-12-9-5-4-8-11(12)15-17-18/h1-9,14H,(H,16,19)
• InChI Key： DELMHRNFNQKXDN-UHFFFAOYSA-N
• SMILES： N1(C(NNC2=CC=CC=C2)=O)C2=CC=CC=C2N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on N'-Phenyl-1H-1,2,3-benzotriazole-1-carbohydrazide

N'-Phenyl-1H-1,2,3-Benzotriazole-1-Carbohydrazide: A Comprehensive Overview

N'-Phenyl-1H-1,2,3-benzotriazole-1-carbohydrazide, commonly referred to by its CAS number 303776-22-9, is a versatile organic compound with significant applications in various fields. This compound is a derivative of benzotriazole, a heterocyclic aromatic compound known for its stability and reactivity. The presence of the phenyl group and the carbohydrazide functional group imparts unique chemical properties to this molecule, making it a valuable compound in both academic research and industrial applications.

The structure of N'-Phenyl-1H-1,2,3-benzotriazole-1-carbohydrazide consists of a benzotriazole ring system with a phenyl substituent at the N' position and a carbohydrazide group attached to the 1-position of the benzotriazole ring. This arrangement allows for diverse chemical interactions and reactivity. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials, such as metal-organic frameworks (MOFs) and coordination polymers. The ability of this compound to act as a ligand in metal coordination chemistry has been extensively explored, with researchers focusing on its role in constructing porous materials with high surface area and catalytic activity.

In terms of applications, N'-Phenyl-1H-1,2,3-benzotriazole-1-carbohydrazide has found significant use in the pharmaceutical industry. Its ability to form stable complexes with metal ions makes it an attractive candidate for drug delivery systems. Recent research has demonstrated its potential as a carrier for anticancer drugs, where it can encapsulate drug molecules within its structure and release them in a controlled manner. This property is particularly valuable in targeted drug delivery systems, where precise control over drug release is critical.

The synthesis of N'-Phenyl-1H-1,2,3-benzotriazole-1-carbohydrazide involves a multi-step process that typically starts with the preparation of benzotriazole derivatives. Recent advancements in green chemistry have led to the development of more sustainable synthesis methods for this compound. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to enhance reaction efficiency while reducing environmental impact. These methods not only improve the yield but also minimize the use of hazardous solvents and reagents.

In addition to its role in material science and pharmaceuticals, N'-Phenyl-1H-1,2,3-benzotriazole-1-carbohydrazide has also been investigated for its potential in catalysis. Its ability to coordinate with metal ions such as copper, iron, and nickel has been leveraged to develop heterogeneous catalysts for various organic transformations. Recent studies have shown that this compound can significantly enhance the catalytic activity of transition metals in reactions such as oxidation, reduction, and coupling processes. This makes it a promising candidate for industrial catalytic applications.

The stability and reactivity of N'-Phenyl-1H-1,2,3-benzotriazole-1-carbohydrazide make it an ideal candidate for use in sensors and diagnostic devices. Its ability to selectively bind to specific analytes has been exploited in the development of optical sensors for detecting heavy metal ions in environmental samples. Recent research has focused on improving the sensitivity and selectivity of these sensors by modifying the structure of the compound or incorporating it into nanomaterials such as graphene or carbon nanotubes.

In conclusion, N'-Phenyl-1H-1,2,3-benzotriazole-1-carbohydrazide (CAS No: 303776-22